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Compound of Interest

L-Serine benzyl ester
Compound Name:

hydrochloride

Cat. No.: B554954

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for L-Serine benzyl ester hydrochloride. The information is compiled from
various safety data sheets (SDS) and chemical databases to ensure a thorough understanding
for professionals in research and drug development. While extensive toxicological data is not
available for this specific compound, this guide emphasizes best practices for handling
chemicals of unknown toxicity.

Chemical and Physical Properties

A summary of the known physical and chemical properties of L-Serine benzyl ester
hydrochloride is presented in Table 1. This information is crucial for the proper storage and
handling of the compound.
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Property Value Source

CAS Number 60022-62-0 [1][2]

Molecular Formula C10H14CINO3 N/A
White to off-white crystalline

Appearance [3]
powder

Solubility Soluble in water

Storage Temperature -20°C [4]

Hazard Identification and Classification

According to available Safety Data Sheets, L-Serine benzyl ester hydrochloride is not
classified as a hazardous substance under the Globally Harmonized System (GHS).[1]
However, some sources indicate potential hazards, including skin, eye, and respiratory
irritation. Due to the limited toxicological data, it is prudent to handle this compound as
potentially hazardous.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of L-Serine benzyl ester hydrochloride.

Handling

o Ventilation: Handle in a well-ventilated area.[5] The use of a local exhaust ventilation system
is recommended to prevent the dispersion of dust.[1]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Table 2.
e Hygiene: Wash hands and face thoroughly after handling.[1][3]
e Dust Formation: Avoid creating dust.[3][5]

« Ignition Sources: Keep away from heat and sources of ignition.[5]
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Storage

o Container: Keep the container tightly closed.[1][3]

o Conditions: Store in a cool, dry, and dark place.[1][3]

e Incompatible Materials: Store away from oxidizing agents.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when

handling L-Serine benzyl ester hydrochloride.

Protection Type Recommendation

Source

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

[3](5]

) ] Protective gloves (e.g., nitrile
Skin Protection
rubber) and a lab coat.

[3](5]

A dust respirator is
Respiratory Protection recommended if dust is

generated.

[3]

First-Aid Measures

In case of exposure, follow the first-aid measures outlined in Table 3.
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Exposure Route

First-Aid Measures

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek medical

attention if you feel unwell.

[1]5]

Skin Contact

Remove contaminated
clothing. Wash the affected
area with soap and plenty of
water. Seek medical advice if

irritation occurs.

[1]5]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.

[1]3]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Seek medical

attention if you feel unwell.

[1]5]

Fire-Fighting Measures

In the event of a fire involving L-Serine benzyl ester hydrochloride, the following measures

should be taken.

Aspect

Recommendation

Source

Suitable Extinguishing Media

Use dry chemical, carbon
dioxide, or alcohol-resistant

foam.

[5]

Protective Equipment

Wear self-contained breathing
apparatus (SCBA) and full

protective gear.

[2]
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of chemical
compounds like L-Serine benzyl ester hydrochloride, from initial assessment to emergency

response.
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Caption: Logical workflow for safe chemical handling.

Generalized Experimental Workflow for Acute
Toxicity Assessment

As specific toxicological data for L-Serine benzyl ester hydrochloride is not available, a
generalized workflow for assessing the acute toxicity of a chemical compound is presented
below. This serves as a conceptual guide for the type of experimental protocol that would be
required to generate such data.
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Dose Formulation Experiment Execution Data Analysis & Reporting
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Dose Administration | Clinical Observation o | Data Collection LD50/LC50 Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554954+#|-serine-benzyl-ester-hydrochloride-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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